Cas no 2171783-01-8 (4-(3-ethyl-3-methylmorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(3-ethyl-3-methylmorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171783-01-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6108047
• PubChem ID: 165585855
• Update Time: 2025-07-23

4-(3-ethyl-3-methylmorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethyl-3-methylmorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 4-(3-ethyl-3-methylmorpholin-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• EN300-1537993
• 2171783-01-8

• Inchi： 1S/C26H30N2O6/c1-3-26(2)16-33-13-12-28(26)24(31)22(14-23(29)30)27-25(32)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,3,12-16H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： SJEZBPBILQLUKF-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C)(CC)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3-ethyl-3-methylmorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Professional Introduction to 4-(3-ethyl-3-methylmorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic Acid (CAS No. 2171783-01-8)

4-(3-ethyl-3-methylmorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, with the CAS number 2171783-01-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structural framework, integrates multiple functional groups that make it a promising candidate for various biochemical applications. The presence of an amine group and a carboxylic acid moiety within its molecular structure suggests potential utility in the development of novel therapeutic agents.

The molecular architecture of this compound is particularly noteworthy, as it combines a morpholine ring with a fluorene-based carbamate group. The morpholine moiety, known for its stability and solubility properties, enhances the compound's bioavailability and metabolic stability, which are critical factors in drug design. Meanwhile, the fluorene derivative contributes to the compound's unique electronic and photophysical characteristics, making it an intriguing candidate for applications in photochemical and photobiological research.

In recent years, there has been growing interest in the development of bioactive molecules that can modulate cellular signaling pathways. The structural features of 4-(3-ethyl-3-methylmorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid align well with this trend, as it possesses the potential to interact with various biological targets. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. These findings have prompted further investigation into its pharmacological profile.

The fluorene-based carbamate group in this molecule is particularly interesting from a synthetic chemistry perspective. Fluorene derivatives are widely recognized for their role as fluorescent probes and luminescent materials, and their incorporation into pharmaceutical compounds can enhance both the analytical and therapeutic properties of these molecules. The carbamate functionality further extends the compound's versatility by allowing for additional derivatization and modification, which can be tailored to specific biological targets.

One of the most compelling aspects of 4-(3-ethyl-3-methylmorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid is its potential as a drug scaffold. The combination of a morpholine ring and a fluorene derivative creates a unique pharmacophore that can be optimized for various therapeutic applications. Researchers have been exploring its potential in the treatment of neurological disorders, where modulation of intracellular signaling pathways is crucial. The compound's ability to cross the blood-brain barrier efficiently makes it an attractive candidate for central nervous system (CNS) drug development.

From a synthetic chemistry standpoint, the preparation of this compound involves multiple steps that showcase advanced organic transformations. The synthesis typically begins with the functionalization of the morpholine ring followed by the introduction of the fluorene-based carbamate group. These steps require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient and sustainable synthetic routes, which are essential for large-scale production.

The pharmacokinetic properties of 4-(3-ethyl-3-methylmorpholin-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid have been extensively studied to evaluate its suitability for clinical applications. Preliminary data indicate that the compound exhibits favorable solubility profiles and metabolic stability, which are critical factors for drug efficacy. Additionally, its interaction with biological targets suggests potential therapeutic benefits without significant side effects. These findings have encouraged further preclinical testing to validate its safety and efficacy.

In conclusion, 4-(3-ethyl-3-methylmorpholin-4-ylyl)-3-{((9H-fluorenin}-9-ylylmethoxycarbonyl)amino}-4-oxybutanoic acid (CAS No. 2171783_01_8) is a structurally complex and multifunctional compound with significant potential in pharmaceutical research. Its unique combination of morpholine and fluorene derivatives makes it an attractive candidate for drug development, particularly in areas such as cancer therapy and neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science.